Cas no 299921-16-7 (4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol)
299921-16-7 structure
Product Name:4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
CAS No:299921-16-7
MF:C17H17N3O2S
MW:327.400782346725
MDL:MFCD01870963
CID:3054717
PubChem ID:701679
Update Time:2025-04-21
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties
Names and Identifiers
-
- 4-Benzyl-5-(3,4-dimethoxy-phenyl)-4H-[1,2,4]triazole-3-thiol
- 4-benzyl-5-(3,4-dimethoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione
- 4-benzyl-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione
- SMR000516603
- HMS1593E21
- AK-245/36943003
- ALBB-026020
- CHEMBL1567224
- Oprea1_772451
- SR-01000527407
- MLS001211014
- G34223
- 4H-1,2,4-triazole-3-thiol, 5-(3,4-dimethoxyphenyl)-4-(phenylmethyl)-
- STK734120
- 299921-16-7
- EN300-111072
- 4-benzyl-3-(3,4-dimethoxyphenyl)-1H-1,2,4-triazole-5-thione
- EU-0018842
- SCHEMBL10011720
- LS-08786
- 4-benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
- AKOS000581554
- SR-01000527407-1
- HMS2843K12
- MFCD01870963
- AG-205/13459287
- Oprea1_272467
- CS-0308217
- DTXSID601325904
- AKOS000348244
- CCG-25970
- 4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol
-
- MDL: MFCD01870963
- Inchi: 1S/C17H17N3O2S/c1-21-14-9-8-13(10-15(14)22-2)16-18-19-17(23)20(16)11-12-6-4-3-5-7-12/h3-10H,11H2,1-2H3,(H,19,23)
- InChI Key: IIDFAXMMSCHQJR-UHFFFAOYSA-N
- SMILES: S=C1NN=C(C2C=CC(=C(C=2)OC)OC)N1CC1C=CC=CC=1
Computed Properties
- Exact Mass: 327.10414797Da
- Monoisotopic Mass: 327.10414797Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 5
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 78.2Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Boiling Point: 525.4±60.0 °C at 760 mmHg
- Flash Point: 271.5±32.9 °C
- Vapor Pressure: 0.0±1.4 mmHg at 25°C
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB415685-500 mg |
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
299921-16-7 | 500MG |
€165.80 | 2022-08-31 | ||
| abcr | AB415685-1 g |
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
299921-16-7 | 1 g |
€197.30 | 2023-07-19 | ||
| abcr | AB415685-5 g |
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
299921-16-7 | 5 g |
€456.10 | 2023-07-19 | ||
| abcr | AB415685-10 g |
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
299921-16-7 | 10 g |
€773.40 | 2023-07-19 | ||
| TRC | B132745-500mg |
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
299921-16-7 | 500mg |
$ 235.00 | 2022-06-07 | ||
| TRC | B132745-1000mg |
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
299921-16-7 | 1g |
$ 390.00 | 2022-06-07 | ||
| TRC | B132745-2000mg |
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
299921-16-7 | 2g |
$ 615.00 | 2022-06-07 | ||
| Chemenu | CM516392-1g |
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
299921-16-7 | 97% | 1g |
$132 | 2022-09-29 | |
| Chemenu | CM516392-5g |
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol |
299921-16-7 | 97% | 5g |
$348 | 2022-09-29 | |
| Enamine | EN300-111072-0.05g |
4-benzyl-3-(3,4-dimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione |
299921-16-7 | 95% | 0.05g |
$42.0 | 2023-10-27 |
4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
299921-16-7 (4-Benzyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol) Related Products
- 5663-66-1(4-(prop-2-en-1-yl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol)
- 23714-51-4(4-ethyl-3-(3,4,5-trimethoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thione)
- 77803-42-0(4-(prop-2-en-1-yl)-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol)
- 77803-41-9(4-Methyl-5-(3,4,5-trimethoxyphenyl)-4H-1,2,4-triazole-3-thiol)
- 727717-92-2(4-ethyl-5-(3-methoxyphenyl)-4H-1,2,4-triazole-3-thiol)
- 721415-74-3(5-(3,4-Dimethoxyphenyl)-4-(3-methoxypropyl)-4H-1,2,4-triazole-3-thiol)
- 122772-21-8(4-allyl-5-(3,4-dimethoxyphenyl)-4H-1,2,4-triazole-3-thiol)
- 174573-92-3(5-(3,4-Dimethoxyphenyl)-4-methyl-4H-1,2,4-triazole-3-thiol)
- 122772-20-7(5-(3,4-Dimethoxyphenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol)
- 88614-18-0(5-(4-methoxyphenyl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazole-3-thiol)
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